3-(Oxan-4-yl)prop-2-enenitrile
Overview
Description
“3-(Oxan-4-yl)prop-2-enenitrile” is a chemical compound with the molecular formula C8H11NO and a molecular weight of 137.18 . It is a liquid at room temperature .
Molecular Structure Analysis
The molecular structure of “this compound” consists of an oxan-4-yl group (a tetrahydro-2H-pyran-4-yl group) attached to a prop-2-enenitrile group . The InChI code for this compound is 1S/C8H11NO/c1-7(6-9)8-2-4-10-5-3-8/h8H,1-5H2 .Physical and Chemical Properties Analysis
“this compound” is a liquid at room temperature . Its exact physical and chemical properties such as boiling point, density, solubility, etc., are not available in the sources I found .Scientific Research Applications
Antimycobacterial Activity
In antimicrobial research, derivatives of 3-(Oxan-4-yl)prop-2-enenitrile, particularly those with substitutions on the prop-2-enenitrile group, have been synthesized and evaluated for their antimycobacterial properties. These compounds were part of a study aimed at developing new treatments for tuberculosis. Although only a few compounds exhibited modest growth inhibition of Mycobacterium tuberculosis, the research provided valuable structure-activity relationships, contributing to the ongoing search for effective antitubercular agents (Sanna et al., 2002).
Photophysical Properties
Another area of interest is the study of the photophysical properties of α,β-unsaturated acrylonitrile derivatives, including those related to this compound. Research in this domain focuses on understanding the conformational and molecular structures of these compounds and their behavior under different conditions, such as solvent polarity. These insights are crucial for developing materials with desired optical properties for applications in photonics and electronics (Percino et al., 2016).
Synthesis and Crystal Structures
The synthesis and structural analysis of chalcone derivatives, which are closely related to this compound, have been explored to understand their molecular configurations and interactions. These studies provide insights into the potential applications of these compounds in material science and organic synthesis, highlighting the diverse functional capabilities of the prop-2-enenitrile group (Salian et al., 2018).
Anti-tumor Activities
Research has also been conducted on the utility of related nitrile compounds in synthesizing heterocyclic derivatives with anti-tumor activities. This research highlights the potential therapeutic applications of this compound derivatives in cancer treatment, emphasizing the importance of the prop-2-enenitrile group in medicinal chemistry (Wardakhan et al., 2011).
Properties
IUPAC Name |
(E)-3-(oxan-4-yl)prop-2-enenitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11NO/c9-5-1-2-8-3-6-10-7-4-8/h1-2,8H,3-4,6-7H2/b2-1+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XXQAUNRVRBXMGN-OWOJBTEDSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1C=CC#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1COCCC1/C=C/C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
137.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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